Cas no 797780-68-8 (1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 797780-68-8
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 6471914
• Update Time: 2025-07-09

1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione
• 1-[2-(3-methylphenoxy)ethyl]-1H-indole-2,3-dione
• 1H-Indole-2,3-dione, 1-[2-(3-methylphenoxy)ethyl]-

• Inchi： 1S/C17H15NO3/c1-12-5-4-6-13(11-12)21-10-9-18-15-8-3-2-7-14(15)16(19)17(18)20/h2-8,11H,9-10H2,1H3
• InChI Key： RWKDSFLXAGJHDZ-UHFFFAOYSA-N
• SMILES： N1(CCOC2=CC=CC(C)=C2)C2=C(C=CC=C2)C(=O)C1=O

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 468.5±47.0 °C(Predicted)
• pka: -2.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

Professional Introduction to Compound with CAS No. 797780-68-8 and Product Name: 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione

The compound identified by the CAS number 797780-68-8 and the product name 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a dihydroindole core and an aliphatic side chain substituted with a phenoxy group, positions it as a promising candidate for further investigation in drug discovery pipelines.

In recent years, the exploration of indole derivatives has been extensively studied for their pharmacological properties. The indole scaffold, characterized by its aromatic system and nitrogen atom, is well-documented for its role in various biological processes. Specifically, modifications at the 2-position of the indole ring have been shown to modulate receptor interactions and enzyme inhibition, making it a key focus for medicinal chemists. The presence of a dihydro ring system in this compound suggests enhanced stability compared to its aromatic counterpart, which could be advantageous in terms of metabolic resistance and bioavailability.

The 3-methylphenoxy substituent appended to the ethyl chain introduces additional complexity to the molecule, potentially influencing both its solubility and binding affinity. Phenoxy groups are commonly found in biologically active compounds due to their ability to engage in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the context of drug design, where precise molecular recognition is critical for efficacy. The ethyl side chain further extends the molecular architecture, offering opportunities for fine-tuning pharmacokinetic properties such as lipophilicity and metabolic clearance.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing lead compounds. The 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione structure provides a rich platform for SAR studies due to its modular nature. By systematically varying substituents on the indole ring or the aliphatic side chain, researchers can elucidate key pharmacophoric elements responsible for biological activity. This approach has been successfully applied in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced these capabilities by enabling rapid screening of large chemical libraries. Such innovations are particularly relevant for compounds with complex structures like 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione, where traditional trial-and-error methods may be inefficient.

The dihydroindole core is particularly interesting from a synthetic chemistry perspective. It serves as a versatile intermediate that can be functionalized at multiple positions to generate diverse derivatives. This flexibility is crucial for exploring different biological targets without significant changes to the core structure. Additionally, the presence of two carbonyl groups (as indicated by "dione") provides multiple sites for chemical modification, allowing for further diversification of the compound library.

In terms of potential applications, this compound exhibits characteristics that make it suitable for investigation in several therapeutic areas. For instance, indole derivatives have been explored as inhibitors of enzymes involved in cancer progression and inflammation. The phenoxy group may enhance interactions with specific binding pockets on these enzymes, while the dihydroindole core contributes to overall molecular recognition. Preliminary studies suggest that analogs with similar structural features could exhibit anti-proliferative effects or modulate immune responses.

The synthesis of 1-2-(3-methylphenoxy)ethyl-2,3-dihydro-1H-indole-2,3-dione involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cyclization reactions to form the indole ring system followed by functionalization at strategic positions. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments align with global trends toward green chemistry principles within pharmaceutical manufacturing.

Evaluation of such compounds often involves both in vitro and in vivo assays to assess their biological activity comprehensively. In vitro studies focus on isolated biochemical pathways or cellular models to determine initial efficacy and selectivity profiles. In vivo testing provides insights into pharmacokinetics (absorption distribution metabolism excretion) as well as toxicity profiles when administered systemically. The integration of these data allows researchers to prioritize compounds like this one based on their potential therapeutic value versus safety concerns.

The role of interdisciplinary collaboration cannot be overstated when investigating novel molecules such as this one. Biochemists provide insights into target mechanisms while chemists develop synthetic strategies; biologists conduct functional assays; computational scientists model interactions—all contributing toward building a holistic understanding before moving into clinical development phases if warranted by preclinical results.

As research continues across academia industry regulatory agencies will increasingly rely upon robust datasets substantiating claims about new chemical entities' safety efficacy before they reach patients marketplace so thorough characterization early-stage exploration remains paramount even promising candidates like 797780-68-8 / 1-(2-(3-methylphenoxy)ethoxy)-2,3-dihydro-1H-indole-2,3-dione demonstrate initial promise through rigorous scientific investigation following established guidelines best practices ensuring future advancements built upon solid foundations knowledge generation contribute meaningful progress human health improvements long term perspective.